Cas no 1251671-55-2 (N-(3,5-dimethylphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide)

• Product Name: N-(3,5-dimethylphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide
• CAS No: 1251671-55-2
• MF: C₂₂H₂₄N₂O₄S₂
• MW: 444.566963195801
• CID: 5397166
• Update Time: 2025-10-28

N-(3,5-dimethylphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-Dimethylphenyl)-3-[[(4-ethoxyphenyl)methylamino]sulfonyl]-2-thiophenecarboxamide
• N-(3,5-dimethylphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide

• Inchi： 1S/C22H24N2O4S2/c1-5-28-19-8-6-18(7-9-19)24(4)30(26,27)20-10-11-29-21(20)22(25)23-17-13-15(2)12-16(3)14-17/h6-14H,5H2,1-4H3,(H,23,25)
• InChI Key： ZBRCTQCFHPITPY-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(C)=CC(C)=C2)=O)SC=CC=1S(N(C1=CC=C(OCC)C=C1)C)(=O)=O

Experimental Properties

• Density: 1.313±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.30±0.70(Predicted)

Additional information on N-(3,5-dimethylphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide

N-(3,5-dimethylphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide (CAS No. 1251671-55-2): A Comprehensive Overview

N-(3,5-dimethylphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide (CAS No. 1251671-55-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of thiophene and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The structure of N-(3,5-dimethylphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide is characterized by a thiophene ring substituted with a carboxamide group at the 2-position. The carboxamide moiety is further substituted with a sulfamoyl group, which itself is attached to a 4-ethoxyphenyl and a methyl group. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it an interesting candidate for various research applications.

Recent studies have focused on the pharmacological properties of N-(3,5-dimethylphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide. One notable area of research involves its potential as an anti-inflammatory agent. In vitro and in vivo studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the development of new anti-inflammatory drugs.

Another area of interest is the compound's antioxidant properties. Research has demonstrated that N-(3,5-dimethylphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide possesses potent antioxidant activity, which can help protect cells from oxidative stress and damage. This property is particularly relevant in the context of diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

In addition to its anti-inflammatory and antioxidant activities, N-(3,5-dimethylphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide has also been investigated for its anticancer potential. Preliminary studies have shown that this compound can induce apoptosis in cancer cells and inhibit tumor growth in animal models. These findings highlight its potential as a lead compound for the development of novel anticancer therapies.

The synthesis of N-(3,5-dimethylphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide involves several steps, including the formation of the thiophene ring, the introduction of the carboxamide group, and the subsequent substitution with the sulfamoyl moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. Optimizing these synthetic methods is crucial for improving the yield and purity of the final product.

From a pharmacokinetic perspective, N-(3,5-dimethylphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide has been shown to have favorable absorption, distribution, metabolism, and excretion (ADME) properties. Studies have indicated that it has good oral bioavailability and can effectively reach target tissues in vivo. These characteristics are essential for its potential use as a therapeutic agent.

However, it is important to note that further research is needed to fully understand the toxicological profile of N-(3,5-dimethylphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide. Preclinical studies have generally shown low toxicity at therapeutic doses, but more comprehensive toxicological evaluations are required to ensure its safety for human use.

In conclusion, N-(3,5-dimethylphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl)thiophene-2-carboxamide (CAS No. 1251671-55-2) is a promising compound with diverse biological activities. Its potential applications in anti-inflammatory, antioxidant, and anticancer therapies make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical science. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, this compound may play a significant role in the development of new treatments for various diseases.